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Core Structure and Properties

2-Aminoimidazole is a simple heterocyclic compound with the molecular formula C₃H₅N₃ and a molecular

weight of 83.09 g/mol [1] [2]. Its basic structure consists of an imidazole ring with an amino group (-NH₂) at

the 2-position.

The table below summarizes its key physicochemical properties:

Property Value / Description

CAS Number 7720-39-0 [1] [2]

Molecular Formula C₃H₅N₃ [1] [2]

Molecular Weight 83.09 g/mol [1] [2]

Boiling Point 313.1 ± 25.0 °C (Predicted) [1]

Density 1.313 ± 0.06 g/cm³ (Predicted) [1]

pKa 15.06 ± 0.10 (Predicted) [1]

Storage Conditions Store in freezer, under -20°C, in dark place and inert atmosphere [1]
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A key feature of 2-aminoimidazole is its relatively lower pKa compared to a guanidinium group. While a

typical guanidinium group has a pKa of 12.5-13, the incorporation of the guanidine moiety within the 2-

aminoimidazole heterocycle reduces the pKa by 4-5 units [3]. This facilitates metal coordination

interactions in biological systems and improves the pharmacokinetic profile of molecules built on this

scaffold [3].

Key Biological Activities and Mechanisms

The 2-aminoimidazole scaffold is notable for its diverse biological activities, with the most prominent being

its potent anti-biofilm properties and its application as an enzyme inhibitor.

Anti-Biofilm Activity

2-Aminoimidazole-based compounds can inhibit and disperse bacterial biofilms without killing the bacteria

(a non-bactericidal mechanism) [4] [5]. This is significant because bacteria in a biofilm state can be up to

1,000-fold more tolerant to antibiotics than their free-floating, planktonic counterparts [5].

The following diagram illustrates the general mechanism by which 2-aminoimidazole derivatives inhibit

biofilm formation:
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Generalized mechanism of 2-AI biofilm inhibition via response regulator binding and gene repression.

Key aspects of this mechanism include:

Molecular Target: These compounds target bacterial response regulators (RRs) within two-
component signal transduction systems. For instance, pull-down assays have identified the master

biofilm controller BfmR in A. baumannii as a binding partner [5].
Gene Regulation: By binding to these regulators, 2-AI derivatives repress genes critical for the
production of extracellular polymeric substance (EPS), the matrix that encapsulates and protects
the biofilm. This includes genes like csgD, csgB, and adrA [4].

Resilience to Resistance: Since this strategy inhibits "public goods" (EPS) without affecting bacterial
viability, it imposes less selective pressure for resistance development. In vitro evolution experiments

suggest that strains resistant to 2-AIs are counter-selected [4].
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Enzyme Inhibition

The 2-aminoimidazole moiety serves as an effective guanidine mimetic [3]. This property has been

exploited in drug design to create inhibitors of metalloenzymes. A prominent example is the inhibition of

human arginase I, a enzyme that is a target for diseases like asthma, cardiovascular diseases, and erectile

dysfunction [3].

The most potent 2-aminoimidazole-based arginase inhibitor reported is 2-(S)-amino-5-(2-aminoimidazol-

1-yl)-pentanoic acid (A1P), which binds to human arginase I with a dissociation constant (Kd) of 2 μM [3].

In a murine model of allergic airways inflammation, this compound significantly attenuated airways

hyperresponsiveness [3].

Experimental Protocols

Here are summaries of key experimental methodologies from the research for application in different fields.

Protocol 1: Creating an Anti-Biofilm Coating for Orthopedic
Implants

This protocol describes a method for creating a covalent anti-biofilm coating on titanium surfaces [4].

Surface Preparation and Amination: Titanium disks are roughened, cleaned, and activated by

chemical etching with a 20 wt% HNO₃ and 4 wt% HF aqueous solution. The surface is then
functionalized with amine groups by treatment with Fmoc-protected 3-aminopropyltriethoxy silane

(Fmoc-APTES), followed by deprotection with THF/piperidine. This silanization protocol is repeated
three times to ensure sufficient -NH₂ group density [4].

Linking with Crosslinker: The aminated disks are placed in a solution of n-hexane and
hexamethylene diisocyanate (HMDI) (85:15) and agitated for 3 hours at room temperature. This step

introduces an isocyanate group to the surface [4].
Conjugation of Active Compound: The disks are then transferred to a solution of the active 2-AI

compound (e.g., LC0024-NH2) in DMSO and agitated for 16 hours, allowing the compound to
covalently bind to the activated surface. The coated disks are finally rinsed with demineralized water

and acetone and dried [4].
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Protocol 2: Biofilm Inhibition Assay (96-well plate)

This is a standard crystal violet assay to quantify biofilm inhibition [5].

Inoculum and Treatment Preparation: Overnight cultures of the target bacteria (e.g., P. aeruginosa
or S. aureus) are diluted to an optical density (OD600) of 0.01 in an appropriate biofilm growth
medium. The 2-AI compound (e.g., H10) is added to a series of bacterial suspensions to achieve the

desired concentration range from a stock solution in DMSO [5].
Biofilm Growth: The suspensions are transferred into a 96-well polyvinyl chloride plate (100 µL per

well) and incubated statically at 37°C for a set time (e.g., 6 hours for P. aeruginosa, 24 hours for S.
aureus) [5].

Biofilm Staining and Quantification: After incubation, the media is discarded, and the plates are
rinsed with water to remove planktonic cells. The remaining attached biomass (biofilm) is stained with

0.1% crystal violet (110 µL per well). After rinsing and air-drying, the bound crystal violet is solubilized
with 150 µL of ethanol. The OD540 of the solubilized dye is then measured to quantify the amount of

biofilm formed relative to untreated control wells [5].

Synthesis and Commercial Availability

Synthetic Chemistry

While multiple synthetic routes exist, recent research focuses on developing efficient and regioselective

methods. One advanced single-step synthesis involves the reaction of unsymmetric diarylcarbodiimides with

propargylic amines. This method, catalyzed by Cs₂CO₃ in dioxane at room temperature, allows for the

regioselective construction of polysubstituted 2-aminoimidazoles in moderate to good yields. The

regioselectivity of the reaction can be tuned by modifying the base and temperature [6].

Commercial Sourcing

2-Aminoimidazole is commercially available from several chemical suppliers for research purposes. Prices

vary based on purity and quantity.

Purity: Available from ≥90% to 98% [1].
Price Example: Approximately $98 for 1g and $248 for 5g (95% purity) [1].
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Handling: It is classified as a hazardous material (HazMat). Hazard statements include H302

(Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335
(May cause respiratory irritation) [2].

The 2-aminoimidazole scaffold holds great promise, particularly in addressing the global challenge of

biofilm-mediated antibiotic resistance. Its application in creating non-biofouling medical implants and its

role as a guanidine mimetic in enzyme inhibition are two of the most developed and promising research

avenues.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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